N-Desmethyldofetilide-d4

• Molecular Formula: C₁₈H₂₁D₄N₃O₅S₂
• Molecular Weight: 431.56
• Synonyms: N-[4-[2-[[2-[4-[(Methylsulfonyl)amino]phenoxy]ethyl]amino]ethyl]phenyl]-methanesulfonamide-d4; UK 71385-d4

Description

N-Desmethyldofetilide-d4 (CAS: 176447-94-2) is a deuterium-labeled analog of N-Desmethyldofetilide, a metabolite and pharmaceutical reference standard related to the antiarrhythmic drug Dofetilide. The compound is chemically designated as a methanesulfonamide derivative with four deuterium atoms incorporated into its structure, typically at specific methyl or ethyl groups to ensure isotopic stability. This deuteration enhances its utility as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for quantifying the parent drug or its metabolites in biological samples, minimizing isotopic interference and improving analytical precision.

This compound is classified as a controlled product in certain regulatory frameworks (e.g., Ref: TR-D291717), reflecting its specialized role in pharmaceutical research and quality control. Its synthesis adheres to stringent isotopic purity standards, ensuring reliability in pharmacokinetic and metabolic studies.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The table below summarizes key structural and functional differences between N-Desmethyldofetilide-d4 and related compounds:

Compound Name	Isotopic Labeling	Chemical Formula	Primary Application	Key Distinguishing Feature
This compound	Deuterium (4D)	C18H21D4N3O5S2	LC-MS internal standard	Deuterium labeling for precise quantification
N-Desmethyldofetilide	None	C18H25N3O5S2	Pharmaceutical reference standard	Parent compound; used in metabolite studies
N-Desmethyl Dofetilide-13C	Carbon-13 (13C)	C17*13CH25N3O5S2	Isotopic tracing in metabolic pathways	13C labeling for tracking metabolic fate
Dofetilide Related Compound A	None	C18H25N3O5S2	Synthesis intermediate or impurity standard	Structural analog with no isotopic labeling

Analytical Utility

• This compound: Deuterium labeling ensures a mass shift (+4 Da) distinguishable from the non-deuterated form, enabling accurate quantification in complex matrices like plasma or urine.
• N-Desmethyl Dofetilide-13C : Used for tracing carbon pathways in metabolic studies but less common in routine LC-MS due to smaller mass shifts compared to deuterium.
• Dofetilide Related Compound A : Serves as a secondary pharmaceutical standard for impurity profiling but lacks isotopic labeling, limiting its use in high-sensitivity assays.

Regulatory and Commercial Considerations

• Cost and Availability: this compound is priced significantly higher (e.g., €9,788.00 for 50mg) compared to non-deuterated analogs, reflecting its specialized synthesis and regulatory controls.
• Discontinued Analogs : Some related compounds, like Dofetilide Related Compound A, are listed as discontinued in commercial catalogs, highlighting the niche demand for deuterated standards.